Cas no 840515-52-8 (2-amino-N-(3-ethoxypropyl)-1-(furan-2-yl)methyl-1H-pyrrolo2,3-bquinoxaline-3-carboxamide)

• Product Name: 2-amino-N-(3-ethoxypropyl)-1-(furan-2-yl)methyl-1H-pyrrolo2,3-bquinoxaline-3-carboxamide
• CAS No: 840515-52-8
• MF: C₂₁H₂₃N₅O₃
• MW: 393.439024209976
• CID: 5438427
• Update Time: 2025-06-09

2-amino-N-(3-ethoxypropyl)-1-(furan-2-yl)methyl-1H-pyrrolo2,3-bquinoxaline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(3-ethoxypropyl)-1-(furan-2-ylmethyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide
• 1H-Pyrrolo[2,3-b]quinoxaline-3-carboxamide, 2-amino-N-(3-ethoxypropyl)-1-(2-furanylmethyl)-
• 2-amino-N-(3-ethoxypropyl)-1-(furan-2-yl)methyl-1H-pyrrolo2,3-bquinoxaline-3-carboxamide

• Inchi： 1S/C21H23N5O3/c1-2-28-11-6-10-23-21(27)17-18-20(25-16-9-4-3-8-15(16)24-18)26(19(17)22)13-14-7-5-12-29-14/h3-5,7-9,12H,2,6,10-11,13,22H2,1H3,(H,23,27)
• InChI Key： KPHPENJBJGEUKT-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2C(C(NCCCOCC)=O)=C(N)N(CC3=CC=CO3)C=12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2-amino-N-(3-ethoxypropyl)-1-(furan-2-yl)methyl-1H-pyrrolo2,3-bquinoxaline-3-carboxamide

Introduction to 2-amino-N-(3-ethoxypropyl)-1-(furan-2-yl)methyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (CAS No. 840515-52-8)

2-amino-N-(3-ethoxypropyl)-1-(furan-2-yl)methyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide, identified by its CAS number 840515-52-8, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to the pyrrolo[2,3-b]quinoxaline scaffold, a heterocyclic structure known for its broad spectrum of biological activities. The presence of multiple functional groups, including an amino group, an ethoxypropyl moiety, and a furan ring, contributes to its complex reactivity and potential therapeutic applications.

The pyrrolo[2,3-b]quinoxaline core is a privileged scaffold in drug discovery, exhibiting notable activities in various disease models. Its fused bicyclic system imparts rigidity, which can enhance binding affinity to biological targets. The amino group at the 2-position and the furan-2-ylmethyl substituent at the 1-position are particularly noteworthy, as they introduce polar and aromatic functionalities that can interact with biological receptors. Additionally, the 3-ethoxypropyl side chain adds another layer of complexity, potentially influencing solubility and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies suggest that the pyrrolo[2,3-b]quinoxaline scaffold can modulate enzyme activity and receptor binding through hydrogen bonding, hydrophobic interactions, and π-stacking. The amino group serves as a hydrogen bond donor or acceptor, while the furan ring provides a hydrophobic pocket for target engagement. The ethoxypropyl chain may influence pharmacokinetic properties by affecting solubility and permeability.

One of the most compelling aspects of this compound is its potential in oncology research. Pyrrolo[2,3-b]quinoxalines have been reported to exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. Preclinical studies have demonstrated that derivatives of this scaffold can disrupt signaling pathways critical for tumor growth and survival. The specific arrangement of functional groups in 2-amino-N-(3-ethoxypropyl)-1-(furan-2-yl)methyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide may enhance its ability to interact with these targets, making it a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the furan ring and the ethoxypropyl side chain necessitates careful selection of protecting groups and coupling reagents to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to complex heterocycles like this one, reducing costs and improving scalability for potential pharmaceutical applications.

In addition to its oncology applications, this compound has shown promise in other therapeutic areas. Its structural features suggest potential activity against inflammatory diseases, neurodegenerative disorders, and infectious pathogens. The ability to modulate enzyme activity and receptor binding makes it a versatile scaffold for drug design. Researchers are exploring derivatives of this compound to optimize potency, selectivity, and pharmacokinetic profiles.

The use of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like this one. By rapidly testing large libraries of molecules against biological targets, researchers can identify lead compounds with desired properties more efficiently. Computational tools such as molecular docking and virtual screening have further enhanced this process by predicting binding affinities and interactions before experimental validation.

Future directions in research may focus on developing analogs of 2-amino-N-(3-ethoxypropyl)-1-(furan-2-yl)methyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide with improved pharmacological properties. Modifying substituents such as the ethoxypropyl chain or exploring different linkers could lead to enhanced bioavailability or target specificity. Additionally, investigating prodrug formulations may address solubility issues associated with complex heterocyclic compounds.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular dynamics simulations have provided insights into how conformational changes affect binding affinity and metabolic stability. Quantum mechanical calculations have helped elucidate reaction mechanisms during synthesis, allowing for optimization of conditions to improve yields.

In conclusion,2-amino-N-(3-ethoxypropyl)-1-(furan-2-yl)methyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (CAS No. 840515-52-8) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its complex architecture offers opportunities for modulating biological targets involved in cancer growth,inflammation,and other diseases. Ongoing research continues to uncover new possibilities for this promising scaffold as it moves closer to clinical development.